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Compound of Interest

Compound Name: 4-Acetamidosalicylic acid

Cat. No.: B020674 Get Quote

This technical guide provides a comprehensive overview of 4-Acetamidosalicylic acid, a

salicylic acid derivative of interest to researchers, scientists, and professionals in drug

development. This document details its chemical identity, physicochemical properties,

synthesis protocols, and potential therapeutic applications, presenting data in a clear and

accessible format.

Chemical Identity and Properties
4-Acetamidosalicylic acid, a derivative of salicylic acid, is characterized by an acetamido

group at the fourth position of the benzene ring. This modification influences its chemical and

biological properties.

CAS Number: 50-86-2[1][2][3][4]

IUPAC Name: 4-acetamido-2-hydroxybenzoic acid[1]

Synonyms: 4-Acetamido-2-hydroxybenzoic acid, 4-(Acetylamino)-2-hydroxybenzoic acid, p-

Acetamidosalicylic acid, N-Acetyl-p-aminosalicylic acid, N-Acetyl-4-aminosalicylic acid[1][3]
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Property Value Source

Molecular Formula C₉H₉NO₄ [1][2][5]

Molecular Weight 195.17 g/mol [1][2][5]

Melting Point 227-229 °C [2]

Appearance White solid

Solubility

Soluble in ethanol, methanol,

dimethyl sulfoxide (DMSO),

acetonitrile, acetic acid, and

acetone; hot-soluble in ethyl

acetate and water.[6]

Toxicity (LD₅₀)
2048 mg/kg (intraperitoneal,

mouse)
[2]

Synthesis of 4-Acetamidosalicylic Acid
The primary and most common industrial method for synthesizing 4-Acetamidosalicylic acid
is through the acetylation of 4-aminosalicylic acid. This reaction typically employs acetic

anhydride or acetyl chloride as the acetylating agent.[7]

Experimental Protocol: Acetylation of 4-Aminosalicylic
Acid
This protocol is a representative method for the synthesis of 4-Acetamidosalicylic acid.

Materials:

4-Aminosalicylic acid

Acetic anhydride or Acetyl chloride

Sodium bicarbonate

Ethyl acetate
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Water

Brine solution

Anhydrous sodium sulfate

Procedure:

A solution of 4-aminosalicylic acid in ethyl acetate is prepared.

An aqueous solution of sodium bicarbonate is added to the reaction mixture, which is then

cooled to 0 °C.

Acetyl chloride (or acetic anhydride) is added dropwise to the stirred mixture over a period of

15 minutes.

The reaction mixture is allowed to warm to room temperature and is stirred for an additional

2 hours.

The organic and aqueous layers are separated.

The organic layer is washed with brine, dried over anhydrous sodium sulfate, and the solvent

is removed under reduced pressure to yield 4-Acetamidosalicylic acid.
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Synthesis Workflow of 4-Acetamidosalicylic Acid

Start: 4-Aminosalicylic Acid
in Ethyl Acetate

Add Sodium Bicarbonate Solution
and Cool to 0 °C

Add Acetyl Chloride
(or Acetic Anhydride)

Warm to Room Temperature
and Stir for 2 hours

Separate Organic and
Aqueous Layers

Wash Organic Layer with Brine
and Dry

Remove Solvent under
Reduced Pressure

End Product:
4-Acetamidosalicylic Acid
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Caption: A flowchart illustrating the key steps in the synthesis of 4-Acetamidosalicylic acid via

acetylation.

Potential Applications and Biological Activity
4-Acetamidosalicylic acid serves as a versatile reactant in the synthesis of various

derivatives with potential therapeutic applications. It is notably used in the preparation of

salicylanilide derivatives, which have been investigated as inhibitors of the protein tyrosine

kinase epidermal growth factor receptor.[3] Additionally, it is recognized as an impurity in the

pharmaceutical drug Metoclopramide.[3][5]

The broader family of salicylic acid derivatives is well-documented for a wide range of biological

activities, including antimicrobial, anti-inflammatory, and anti-cancer properties.[8][9] While

specific signaling pathways for 4-Acetamidosalicylic acid are not extensively characterized,

the known pathways of salicylic acid and its analogues provide a basis for understanding its

potential mechanisms of action. For instance, derivatives of the structurally similar 5-

acetamidosalicylic acid have been explored as potential COX-2 inhibitors for analgesic

applications.[6]

Salicylic acid itself is a key signaling molecule in plants, mediating systemic acquired

resistance against pathogens.[10][11] A proposed biosynthetic pathway involves the conversion

of cinnamic acid to salicylic acid.[11]
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Potential Biological Relevance of Salicylic Acid Derivatives
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Caption: A simplified diagram showing a biosynthetic pathway for salicylic acid and its link to

biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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